Cas no 79082-34-1 ((Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid)
79082-34-1 structure
Product Name:(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid
CAS No:79082-34-1
MF:C22H32O4
MW:360.487087249756
CID:2035042
Update Time:2025-04-21
(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid Chemical and Physical Properties
Names and Identifiers
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- (Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid
- 6-Acetoxy-8(17),12,14-labdatrien-19-oic acid
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- Inchi： 1S/C22H32O4/c1-7-14(2)9-10-17-15(3)13-18(26-16(4)23)19-21(17,5)11-8-12-22(19,6)20(24)25/h7,9,17-19H,1,3,8,10-13H2,2,4-6H3,(H,24,25)/b14-9-
- InChI Key： QEGKOTVMJLTBMK-ZROIWOOFSA-N
- SMILES： CC(OC1C2C(CCCC2(C(=O)O)C)(C)C(C/C=C(\C=C)/C)C(=C)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- XLogP3: 5.273
(Z)-6alpha-acetoxylabda-8(17),12,14-trien-19-oic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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